Cas no 62467-72-5 ([1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-)
62467-72-5 structure
Product Name:[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-
CAS No:62467-72-5
MF:C13H25NO
MW:211.343703985214
CID:443867
PubChem ID:12328032
Update Time:2025-04-19
[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-
- 2-(3-methoxycyclohexyl)cyclohexan-1-amine
- 3'-methoxy-[1,1'-bi(cyclohexan)]-2-amine
- 3'-Methoxy[1,1'-bi(cyclohexane)]-2-amine
- DTXSID60489953
- 62467-72-5
-
- Inchi: 1S/C13H25NO/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h10-13H,2-9,14H2,1H3
- InChI Key: OINCOIFJEXTSDP-UHFFFAOYSA-N
- SMILES: O(C)C1CCCC(C1)C1CCCCC1N
Computed Properties
- Exact Mass: 211.19375
- Monoisotopic Mass: 211.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- PSA: 35.25
[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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